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Introduction

Glutathione (y-L-glutamyl-L-cysteinylglycine) is the most abundant non-protein thiol in
mammalian cells and plays a critical role in cellular defense against oxidative stress,
detoxification of xenobiotics, and maintaining the cellular redox state.[1][2] The ratio of its
reduced (GSH) to oxidized (GSSG) form is a key indicator of cellular health and oxidative
stress.[1] This application note provides a detailed protocol for the measurement of total
glutathione (GSH + GSSG) using the highly sensitive enzymatic recycling assay, first
described by Tietze.[3][4]

Assay Principle

This colorimetric assay is based on a kinetic recycling reaction. The principle involves the
oxidation of GSH by 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to form GSSG
and a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which is measured
spectrophotometrically at 412 nm. The GSSG is then recycled back to GSH by the enzyme
glutathione reductase (GR) with nicotinamide adenine dinucleotide phosphate (NADPH)
acting as a reducing agent. The rate of TNB formation is directly proportional to the total
glutathione concentration in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Enzymatic Recycling Assay for Total
Glutathione Measurement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671670#enzymatic-recycling-assay-for-total-
glutathione-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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